Cas no 111599-06-5 (2-(7-Hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid)

• Product name: 2-(7-Hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
• CAS No: 111599-06-5
• MF: C₁₂H₁₅NO₄
• MW: 237.2518
• CID: 129325
• PubChem ID: 13780643

2-(7-Hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
• (7-HYDROXY-6-METHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-ACETIC ACID
• 1-Isoquinolineaceticacid, 1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-
• (7-hydroxy-6-methoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)acetic acid
• ACMC-20mehr
• AG-D-30117
• AGN-PC-00NYDX
• AK-55384
• CTK0H2852
• KB-209092
• DTXSID10549253
• (7-HYDROXY-6-METHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-ACETICACID
• 111599-06-5
• (7-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid

• Inchi： InChI=1S/C12H15NO4/c1-17-11-4-7-2-3-13-9(6-12(15)16)8(7)5-10(11)14/h4-5,9,13-14H,2-3,6H2,1H3,(H,15,16)
• InChI Key： BEFONHIUMKTHKT-UHFFFAOYSA-N
• SMILES： OC1C=C2C(CCNC2CC(O)=O)=CC=1OC

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.79
• LogP: 1.39110